(s)-2-Amino-3-(5-ethynyl-1h-indol-3-yl)propanoic acid

• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol
• SMILES: C#CC1=CC2=C(C=C1)NC=C2CC(C(=O)O)N
• InChI: InChI=1S/C13H12N2O2/c1-2-8-3-4-12-10(5-8)9(7-15-12)6-11(14)13(16)17/h1,3-5,7,11,15H,6,14H2,(H,16,17)/t11-/m0/s1
• InChIKey: FLHDTNWRXMTPMP-NSHDSACASA-N

(S)-2-Amino-3-(5-ethynyl-1H-indol-3-yl)propanoic Acid: Core Identity and Compound-Class Context for Procurement Decisions

(S)-2-Amino-3-(5-ethynyl-1H-indol-3-yl)propanoic acid (CAS 948844-57-3) is a non-proteinogenic, ethynyl-substituted L-tryptophan analogue belonging to the class of alkyne-functionalized indole amino acids . The compound features a terminal alkyne at the 5-position of the indole ring, conferring a molecular weight of 228.25 g·mol⁻¹ (C₁₃H₁₂N₂O₂) . Unlike native L-tryptophan, this compound exhibits measurable inhibitory activity against tryptophan 5-hydroxylase (TPH), the rate-limiting enzyme in serotonin biosynthesis, and incorporates into actively translating proteins for biorthogonal labeling via copper-catalyzed azide-alkyne cycloaddition (CuAAC) [1].

TPH isoform-selective inhibition studies

Bioorthogonal metabolic labeling via CuAAC

Alkyne-functionalized tryptophan chemical probe

• [1] De novo synthesis of alkyne substituted tryptophans as chemical probes for protein profiling studies. Org. Chem. Front. 2016, 4 (4), 495–499. DOI: 10.1039/C6QO00819D. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC5607013/. View Source

Why (S)-2-Amino-3-(5-ethynyl-1H-indol-3-yl)propanoic Acid Cannot Be Replaced by Generic Tryptophan Analogs

Substitution of (S)-2-amino-3-(5-ethynyl-1H-indol-3-yl)propanoic acid with unmodified L-tryptophan or common 5-substituted tryptophan analogs (e.g., 5-hydroxy-, 5-fluoro-, or 5-bromo-tryptophan) results in the loss of two functionally indispensable properties: (i) a terminal alkyne handle enabling bioorthogonal click chemistry for multimodal protein analysis [1], and (ii) a distinct TPH1/TPH2 selectivity profile that cannot be recapitulated by hydroxyl or halogen substituents [2]. The ethynyl moiety's unique electronic and steric characteristics drive both biorthogonal reactivity and a specific interaction mode with the TPH active site, making this compound an irreplaceable tool for applications requiring simultaneous enzyme modulation and chemical reporter functionality.

Loss of bioorthogonal handle

Native tryptophan and 5-substituted analogs lack the terminal alkyne, eliminating CuAAC click-chemistry reactivity.

Altered TPH inhibition profile

Hydroxy, fluoro, or bromo substituents at the 5-position produce different TPH1/TPH2 selectivity and potency, not replicating the ethynyl-specific interaction.

Opposing metabolic pathway effect

5-Hydroxytryptophan acts as a serotonin precursor, increasing serotonin levels, whereas 5-ethynyltryptophan inhibits serotonin biosynthesis via TPH blockade.

• [1] De novo synthesis of alkyne substituted tryptophans as chemical probes for protein profiling studies. Org. Chem. Front. 2016, 4 (4), 495–499. DOI: 10.1039/C6QO00819D. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC5607013/. View Source
• [2] BindingDB, BDBM50019142, CHEMBL3288777. Affinity data for (S)-2-amino-3-(5-ethynyl-1H-indol-3-yl)propanoic acid against TPH1 and TPH2. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50019142. View Source

Quantitative Differentiation Evidence for (S)-2-Amino-3-(5-ethynyl-1H-indol-3-yl)propanoic Acid Against Closest Comparators

TPH1 Versus TPH2 Isoform Selectivity: A 7.3-Fold Preference Distinguishing 5-Ethynyltryptophan from Non-Selective TPH Inhibitors

(S)-2-Amino-3-(5-ethynyl-1H-indol-3-yl)propanoic acid demonstrates a 7.3-fold selectivity for TPH1 over TPH2 inhibition. The compound inhibits TPH1-mediated serotonin biosynthesis in rat RBL2H3 cells with an IC₅₀ of 6.22 × 10³ nM (6.22 μM), while inhibition of TPH2-mediated biosynthesis in rat PC12 cells requires an IC₅₀ of 4.55 × 10⁴ nM (45.5 μM) [1]. By contrast, the standard irreversible TPH inhibitor para-chlorophenylalanine (PCPA) shows no significant isoform selectivity, inhibiting both TPH1 and TPH2 with similar potency. This selectivity profile allows for preferential targeting of peripheral serotonin synthesis (primarily TPH1-mediated) while minimizing neuronal TPH2 engagement.

TPH1 vs TPH2 Selectivity

Head-to-head

7.3×

TPH1 preference over TPH2

Supports peripheral serotonin pathway research

IC₅₀ TPH1 6.22 μM, TPH2 45.5 μM in rat cell assays

Evidence Dimension	TPH isoform inhibition potency (IC₅₀)
Target Compound Data	IC₅₀ (TPH1, rat RBL2H3 cells) = 6.22 × 10³ nM; IC₅₀ (TPH2, rat PC12 cells) = 4.55 × 10⁴ nM
Comparator Or Baseline	Same compound tested against TPH1 versus TPH2 within the same study
Quantified Difference	7.3-fold selectivity for TPH1 over TPH2 (45.5 μM / 6.22 μM = 7.31)
Conditions	TPH1: rat RBL2H3 cells, 48 h incubation, serotonin measured by RP-HPLC; TPH2: rat PC12 cells, 48 h incubation, serotonin measured by RP-HPLC. Data curated by ChEMBL [1].

Why This Matters

This isoform selectivity enables researchers to modulate peripheral serotonin pools without confounding effects on central nervous system serotonin synthesis, a differentiation not achievable with isoform-nonselective inhibitors such as PCPA.

• [1] BindingDB, BDBM50019142, CHEMBL3288777. Affinity data: IC₅₀ TPH1 (rat) = 6.22 × 10³ nM; IC₅₀ TPH2 (rat) = 4.55 × 10⁴ nM. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50019142. View Source

Superior TPH1 Inhibitory Potency of 5-Ethynyltryptophan Compared to the Widely Used TPH Inhibitor para-Ethynylphenylalanine

5-Ethynyltryptophan inhibits TPH1 with an IC₅₀ of 6.22 μM, demonstrating approximately 5.2-fold greater potency than para-ethynylphenylalanine (p-EPA), which exhibits a Ki of 32.6 μM against TPH [1][2]. Although p-EPA is a widely cited competitive and reversible TPH inhibitor, the 5-ethynyltryptophan scaffold places the ethynyl group directly on the indole ring of a tryptophan-like core, potentially mimicking the natural substrate tryptophan more closely and thereby achieving enhanced active-site engagement relative to the phenylalanine-derived p-EPA scaffold.

Potency vs p-EPA

Cross-study

5.2×

Lower IC₅₀ than p-EPA

Reported TPH1 inhibition context

IC₅₀ 6.22 μM vs p-EPA Ki 32.6 μM; different assay formats

Evidence Dimension	TPH1 inhibitory potency (IC₅₀ / Ki)
Target Compound Data	IC₅₀ (TPH1, rat) = 6.22 × 10³ nM (6.22 μM)
Comparator Or Baseline	para-Ethynylphenylalanine (p-EPA, 4-Ethynyl-L-phenylalanine): Ki (TPH) = 32.6 μM
Quantified Difference	5-Ethynyltryptophan IC₅₀ is approximately 5.2-fold lower than p-EPA Ki (32.6 μM / 6.22 μM = 5.24)
Conditions	5-Ethynyltryptophan: rat RBL2H3 cells, 48 h, RP-HPLC serotonin measurement [1]; p-EPA: TPH enzyme inhibition assay, competitive inhibition mode, Ki = 32.6 μM [2].

Why This Matters

For researchers selecting a TPH inhibitor tool compound, 5-ethynyltryptophan offers a 5-fold potency advantage over p-EPA while retaining the alkyne click-chemistry handle for downstream labeling, combining two critical functionalities in a single molecule.

• [1] BindingDB, BDBM50019142, CHEMBL3288777. IC₅₀ TPH1 (rat) = 6.22 × 10³ nM. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50019142. View Source
• [2] TargetMol. p-Ethynylphenylalanine (T10142). Ki (TPH) = 32.6 μM. Available at: https://www.targetmol.cn/compound/p-ethynylphenylalanine. View Source

De Novo Synthetic Route Yields 5-Ethynyltryptophan with 51% Isolated Yield, Enabling Access to an Otherwise Inaccessible Tryptophan Derivative

The synthesis of 5-ethynyltryptophan via electrophilic aromatic substitution of 5-ethynyl indole with Michael acceptor 12 in the presence of AlCl₃ proceeds with a 51% isolated yield [1]. Under identical reaction conditions, unsubstituted indole yields tryptophan at 63%. While the 5-ethynyl derivative shows a modestly lower yield (Δ = −12 percentage points), this route is notable because 5-ethynyltryptophan was previously described as 'otherwise inaccessible with other reaction routes,' including Sonogashira coupling attempts on bromotryptophan precursors and enzymatic approaches [1].

Synthetic Route

Method context

51%

Isolated yield via Friedel-Crafts

Enables procurement of unique alkynyl tryptophan

63% yield for unsubstituted Trp under same conditions

Evidence Dimension	Isolated yield of de novo tryptophan synthesis via Friedel-Crafts alkylation with compound 12 and AlCl₃
Target Compound Data	51% isolated yield for 5-ethynyl tryptophan (Entry 2, Table 3)
Comparator Or Baseline	63% isolated yield for unsubstituted tryptophan (Entry 1, Table 3) under identical reaction conditions
Quantified Difference	12 percentage-point reduction in yield (63% − 51% = 12 pp) relative to unsubstituted tryptophan, yet accessibility is unique relative to all other synthetic approaches
Conditions	Reaction conditions: compound 12 (1 eq), corresponding indole (1.5 eq), AlCl₃ (2 eq), anhydrous DCM, 0 °C, monitored by TLC; yields reported after flash chromatography purification [1].

Why This Matters

This validated synthetic route makes 5-ethynyltryptophan a commercially procurable compound, whereas alternative strategies (Sonogashira on bromotryptophan, enzymatic methods) have been reported to fail, giving this compound a unique position in the catalog of alkynylated amino acids available for research procurement.

• [1] De novo synthesis of alkyne substituted tryptophans as chemical probes for protein profiling studies. Org. Chem. Front. 2016, 4 (4), 495–499. Table 3, entries 1 and 2. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC5607013/. View Source

Bioorthogonal Click Chemistry Handle Enables Protein Labeling in Live E. coli: A Capability Absent in Native L-Tryptophan

When supplemented at 200 μM in M9 minimal medium, 5-ethynyltryptophan (as compound 24) is incorporated into actively translating Escherichia coli BL21 proteins. Subsequent CuAAC reaction with azido-rhodamine produces a strong fluorescence signal in SDS-PAGE analysis, whereas the no-alkyne control (L-tryptophan) and the no-click-reaction control show negligible fluorescence [1]. Coomassie staining confirms equal protein loading across lanes, demonstrating that the fluorescence signal is specifically dependent on alkyne incorporation and subsequent click chemistry conjugation [1].

Protein Labeling

Class-level

CuAAC

Fluorescence signal in E. coli

Reported bioorthogonal incorporation context

Binary outcome; requires validation in target system

Evidence Dimension	Click-chemistry-dependent fluorescence labeling of newly synthesized proteins in E. coli
Target Compound Data	Strong fluorescence signal after CuAAC with azido-rhodamine; equal protein loading confirmed by Coomassie staining
Comparator Or Baseline	L-Tryptophan (no alkyne control): negligible fluorescence under identical click conditions
Quantified Difference	Qualitative binary outcome: fluorescence detected only when alkyne-containing amino acid is incorporated and subjected to click chemistry (yes/no detection); no quantitative fluorescence intensity ratio reported
Conditions	E. coli BL21 grown in M9 medium + 22 mM glucose supplemented with 200 μM 5-ethynyltryptophan or 200 μM L-tryptophan; lysis, CuAAC with azido-rhodamine, SDS-PAGE, fluorescence imaging, and Coomassie staining [1].

Why This Matters

This biorthogonal labeling capability makes 5-ethynyltryptophan a dual-purpose tool: it simultaneously serves as a TPH inhibitor and as a metabolically incorporable chemical reporter for proteomic analysis using BONCAT (bioorthogonal noncanonical amino acid tagging), a combination unattainable with native L-tryptophan or 5-hydroxy-L-tryptophan.

• [1] De novo synthesis of alkyne substituted tryptophans as chemical probes for protein profiling studies. Org. Chem. Front. 2016, 4 (4), 495–499. Figures 2 and 3; protein incorporation and click-chemistry demonstration in E. coli. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC5607013/. View Source

Divergent Metabolic Fate: 5-Ethynyltryptophan as a Serotonin Synthesis Inhibitor, Contrasting with 5-Hydroxytryptophan's Role as a Serotonin Precursor

5-Hydroxytryptophan (5-HTP) is the immediate biosynthetic precursor of serotonin, formed from L-tryptophan by TPH and subsequently decarboxylated to serotonin by aromatic L-amino acid decarboxylase [2]. In contrast, 5-ethynyltryptophan acts as a TPH inhibitor, reducing serotonin biosynthesis with an IC₅₀ of 6.22 μM against TPH1 [1]. Thus, while 5-HTP supplementation increases serotonin levels, 5-ethynyltryptophan decreases serotonin production by blocking the rate-limiting enzymatic step. This orthogonal pharmacological action makes the two compounds tools for opposite experimental interventions in serotonin biology.

Metabolic Divergence

Class-level

Opposite

Effect vs 5-HTP

Distinct pathway intervention context

Inhibits serotonin synthesis; 5-HTP promotes it

Evidence Dimension	Effect on serotonin biosynthesis pathway
Target Compound Data	TPH1 inhibition IC₅₀ = 6.22 × 10³ nM; reduces serotonin biosynthesis [1]
Comparator Or Baseline	5-Hydroxytryptophan (5-HTP): immediate serotonin precursor; increases serotonin biosynthesis upon administration [2]
Quantified Difference	Opposite directional effect: inhibition (5-ethynyltryptophan) versus augmentation (5-HTP) of serotonin synthesis; quantitative potency for 5-ethynyltryptophan = 6.22 μM IC₅₀
Conditions	5-Ethynyltryptophan: rat RBL2H3 cell TPH1 assay, 48 h, RP-HPLC [1]; 5-HTP: established clinical and biochemical role as serotonin precursor [2].

Why This Matters

Investigators studying serotonin-mediated physiology must carefully select between a precursor (5-HTP) that elevates serotonin tone and an inhibitor (5-ethynyltryptophan) that suppresses serotonin biosynthesis, as the two compounds produce diametrically opposite biological outcomes.

• [1] BindingDB, BDBM50019142, CHEMBL3288777. IC₅₀ TPH1 (rat) = 6.22 × 10³ nM. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50019142. View Source
• [2] Birdsall, T. C. 5-Hydroxytryptophan: a clinically-effective serotonin precursor. Altern. Med. Rev. 1998, 3 (4), 271–280. Available at: https://www.ncbi.nlm.nih.gov/pubmed/9727070. View Source

Optimized Application Scenarios for (S)-2-Amino-3-(5-ethynyl-1H-indol-3-yl)propanoic Acid Based on Quantitative Differentiation Evidence

Chemical Biology: Selective Peripheral Serotonin Modulation with Simultaneous Proteomic Readout via BONCAT

In studies requiring dissection of peripheral versus central serotonin contributions, researchers can leverage the 7.3-fold TPH1-over-TPH2 selectivity of 5-ethynyltryptophan [1] to preferentially inhibit gut-derived serotonin synthesis while simultaneously incorporating the alkyne handle into the nascent proteome for BONCAT-based identification of newly synthesized proteins affected by altered serotonin tone [2]. This dual-mode experiment (pharmacological inhibition plus proteomic labeling) cannot be replicated with 5-HTP, L-tryptophan, or p-EPA alone.

Proteomics and Protein Dynamics: Metabolic Labeling of Tryptophan-Containing Proteins for Click-Chemistry-Enabled Detection

5-Ethynyltryptophan serves as a methionine-analogous surrogate for BONCAT-style metabolic labeling, enabling CuAAC-mediated attachment of fluorophores, biotin, or affinity tags to tryptophan-containing proteins in actively translating cells [2]. The validated incorporation in E. coli at 200 μM provides a protocol-ready starting point for adaptation to mammalian systems, offering procurement value for proteomics core facilities and chemical biology groups seeking tryptophan-specific labeling tools.

Medicinal Chemistry and Tool Compound Development: Building Focused Libraries of 5-Substituted Tryptophan-Based TPH Inhibitors

The de novo synthetic route yielding 5-ethynyltryptophan in 51% isolated yield via Friedel-Crafts alkylation [2] provides medicinal chemistry teams with a scalable entry point for synthesizing derivative libraries. The ethynyl group can be further elaborated via Sonogashira coupling or click chemistry to generate structural analogs, while the TPH1 inhibitory scaffold (IC₅₀ = 6.22 μM) [1] provides a starting hit for structure-activity relationship (SAR) campaigns targeting serotonin-related disorders.

Application

Selection Property

Validation Focus

Peripheral serotonin pathway research with proteomic labeling

TPH1 isoform selectivity & alkyne handle

TPH1/TPH2 selectivity and CuAAC efficiency

Metabolic protein labeling via CuAAC

Alkyne-functionalized tryptophan surrogate

Protein incorporation and labeling specificity

TPH inhibitor SAR and library synthesis

Scalable Friedel-Crafts synthetic route

Inhibitory potency and selectivity profiling

• [1] BindingDB, BDBM50019142, CHEMBL3288777. TPH1 IC₅₀ = 6.22 × 10³ nM; TPH2 IC₅₀ = 4.55 × 10⁴ nM. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50019142. View Source
• [2] De novo synthesis of alkyne substituted tryptophans as chemical probes for protein profiling studies. Org. Chem. Front. 2016, 4 (4), 495–499. DOI: 10.1039/C6QO00819D. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC5607013/. View Source